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molecular formula C9H12N2O B078379 Phenethylamine, N-methyl-N-nitroso- CAS No. 13256-11-6

Phenethylamine, N-methyl-N-nitroso-

Cat. No. B078379
CAS RN: 13256-11-6
M. Wt: 164.2 g/mol
InChI Key: AVESHLVLHJKUKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05430027

Procedure details

A sample of N-methyl-2-phenylethylamine hydrochloride (6.4 g, 37.3 mmol) was dissolved in water (18 ml), ethanol (11 ml) and 2N hydrochloric acid (4 ml) were introduced and the solution was heated to 70° C. A solution of sodium nitrite (2.6 g, 37.7 mmol) in water (11 ml) was added dropwise to the reaction mixture over 30 min. During the addition the reaction mixture was acidified with 2N hydrochloric acid (4 ml). Cooling was followed by extraction with n-heptane (4×100 ml); the combined extracts were dried (MgSO4) and evaporated in vacuo to provide the N-methyl-N-nitroso-2-phenylethylamine as an oil (5.0 g, 81%) (a ca. 65:35 mixture of apparent geometric isomers), 1H NMR (DMSO-d6) γ 2.98 (3H, s,--CH3), 3.05 (2H, t, PhCH2 --), 4.37 (2H, t, --CH2 --N--), 7.13-7.36 (5 H, m, Ar-H) (major isomer); 2.78 (2H, t, PhCH2 --), 2.98 (3H, s,--CH3), 3.77 (2H, t,--CH2 --N--), 7.13-7.36 (5H, m, Ar-H) (minor isomer).
Name
N-methyl-2-phenylethylamine hydrochloride
Quantity
6.4 g
Type
reactant
Reaction Step One
Name
water
Quantity
18 mL
Type
solvent
Reaction Step One
Name
ethanol
Quantity
11 mL
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
4 mL
Type
reactant
Reaction Step Two
Name
sodium nitrite
Quantity
2.6 g
Type
reactant
Reaction Step Three
Name
water
Quantity
11 mL
Type
solvent
Reaction Step Three
Name
hydrochloric acid
Quantity
4 mL
Type
reactant
Reaction Step Four
Name
N-methyl-N-nitroso-2-phenylethylamine
Yield
81%

Identifiers

REACTION_CXSMILES
Cl.[CH3:2][NH:3][CH2:4][CH2:5][C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1.C(O)C.Cl.[N:16]([O-])=[O:17].[Na+]>O>[CH3:2][N:3]([CH2:4][CH2:5][C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1)[N:16]=[O:17] |f:0.1,4.5|

Inputs

Step One
Name
N-methyl-2-phenylethylamine hydrochloride
Quantity
6.4 g
Type
reactant
Smiles
Cl.CNCCC1=CC=CC=C1
Name
water
Quantity
18 mL
Type
solvent
Smiles
O
Step Two
Name
ethanol
Quantity
11 mL
Type
reactant
Smiles
C(C)O
Name
hydrochloric acid
Quantity
4 mL
Type
reactant
Smiles
Cl
Step Three
Name
sodium nitrite
Quantity
2.6 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
11 mL
Type
solvent
Smiles
O
Step Four
Name
hydrochloric acid
Quantity
4 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
During the addition the reaction mixture
TEMPERATURE
Type
TEMPERATURE
Details
Cooling
EXTRACTION
Type
EXTRACTION
Details
was followed by extraction with n-heptane (4×100 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined extracts were dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo

Outcomes

Product
Name
N-methyl-N-nitroso-2-phenylethylamine
Type
product
Smiles
CN(N=O)CCC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 5 g
YIELD: PERCENTYIELD 81%
YIELD: CALCULATEDPERCENTYIELD 81.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.